N~9~,N~10~-Bis(trimethylsilyl)phenanthrene-9,10-diimine

• CAS RN: 18054-46-1
• Molecular Formula: C20H26N2Si2
• Molecular Weight: 350.6 g/mol
• IUPAC Name: 9-N,10-N-bis(trimethylsilyl)phenanthrene-9,10-diimine
• InChI: InChI=1S/C20H26N2Si2/c1-23(2,3)21-19-17-13-9-7-11-15(17)16-12-8-10-14-18(16)20(19)22-24(4,5)6/h7-14H,1-6H3
• InChI Key: CDYNFTFURAFMCL-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)N=C1C2=CC=CC=C2C3=CC=CC=C3C1=N[Si](C)(C)C

Description

N~9~,N~10~-Bis(trimethylsilyl)phenanthrene-9,10-diimine is a useful research compound. Its molecular formula is C20H26N2Si2 and its molecular weight is 350.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ligand Synthesis. 9,10-Phenanthrenequinone bis((trimethylsilyl)-imine) (silylphi) was synthesized from 9,10-phenanthrenequinone (Aldrich) and sodium bis(trimethylsilyl)amide (Fluka) as described by Tuchtenhagan and Ruhlmann. (11) Important modifications to this synthesis include a reaction temperature of no greater than 65° C. and a final phenanthrenequinone concentration of 0.08 M. Under these conditions, orange crystalline silylphi was obtained in 37% yield and stored under nitrogen. The phenanthrenequinone diimine ligand (phi) was generated and chelated in situ by combining the silylated imine ligand with an ethanolic solution of metal chloride by using a modificaiton of Schlosser's method. (12)